Cas no 1872220-16-0 (7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid)

• Product Name: 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid
• CAS No: 1872220-16-0
• MF: C₁₅H₁₅NO₆
• MW: 305.282704591751
• CID: 5794595
• PubChem ID: 168267174
• Update Time: 2025-10-18

7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(TERT-BUTOXYCARBONYLAMINO)-2-OXO-CHROMENE-3-CARBOXYLIC ACID
• F89663
• 1872220-16-0
• 2H-1-Benzopyran-3-carboxylic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-
• 7-[[(11-Dimethylethoxy)carbonyl]amino]-2-0x0-2H-1-benzopyran-3carboxylic acid
• 7-((tert-Butoxycarbonyl)amino)-2-oxo-2H-chromene-3-carboxylic acid
• 7-(Boc-amino)-2-oxo-chromene-3-carboxylic acid
• 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid

• Inchi： 1S/C15H15NO6/c1-15(2,3)22-14(20)16-9-5-4-8-6-10(12(17)18)13(19)21-11(8)7-9/h4-7H,1-3H3,(H,16,20)(H,17,18)
• InChI Key： KKBNCQJDFOSVKK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2C=C(C(=O)O)C(=O)OC=2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.08993720g/mol
• Monoisotopic Mass: 305.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• Boiling Point: 434.8±45.0 °C(Predicted)
• pka: -98.39±0.20(Predicted)

Additional information on 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid

Introduction to 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid (CAS No. 1872220-16-0)

7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid (CAS No. 1872220-16-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is a derivative of chromene, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of the tert-butoxycarbonyl (Boc) group and the carboxylic acid moiety imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The structure of 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid is characterized by a chromene core with a ketone group at the 2-position, an amino group protected by a Boc group at the 7-position, and a carboxylic acid group at the 3-position. This combination of functional groups provides a versatile platform for further chemical modifications, enabling researchers to explore its potential in drug discovery and development.

Recent studies have highlighted the potential of 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. The Boc-protected amino group can be deprotected under mild conditions, allowing for the synthesis of derivatives with enhanced biological activity. This makes it an attractive starting material for the development of novel therapeutics targeting inflammatory diseases and cancer.

In addition to its biological activities, 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid has been used as a key intermediate in the synthesis of fluorescent probes and imaging agents. The chromene core provides a strong chromophore that can be tuned to emit light at specific wavelengths, making it useful for bioimaging applications. Recent advancements in this area have led to the development of highly sensitive and selective probes for monitoring cellular processes in real-time.

The synthetic route to 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a chromene skeleton through a condensation reaction between an appropriate ketone and an aromatic aldehyde. The resulting chromene is then functionalized with the Boc-protected amino group and the carboxylic acid moiety using standard organic synthesis techniques. The high yield and purity of this compound make it an ideal choice for large-scale production and further chemical modifications.

The stability and solubility properties of 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid are also noteworthy. The compound is stable under ambient conditions and can be stored for extended periods without significant degradation. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) facilitates its use in various biochemical assays and cell-based experiments.

In conclusion, 7-(Tert-butoxycarbonylamino)-2-oxo-chromene-3-carboxylic acid (CAS No. 1872220-16-0) is a multifunctional compound with promising applications in medicinal chemistry, pharmaceutical research, and bioimaging. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists working on the development of new drugs and imaging agents. As research in these areas continues to advance, the importance of this compound is likely to grow, opening up new avenues for innovation and discovery.